molecular formula C7H5ClFNO2 B2899615 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene CAS No. 1805522-74-0

1-Chloro-3-fluoro-2-methyl-4-nitrobenzene

Cat. No. B2899615
CAS RN: 1805522-74-0
M. Wt: 189.57
InChI Key: YZEOGZJLGSHSQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Chloro-3-fluoro-2-methyl-4-nitrobenzene is a derivative of benzene. It is a complex organic compound with the molecular formula C7H5ClFNO2 . The compound has a chlorine atom (Cl), a fluorine atom (F), a methyl group (CH3), and a nitro group (NO2) attached to the benzene ring .


Molecular Structure Analysis

The molecular structure of 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene involves a benzene ring with four different substituents. The numbering of the carbon atoms in the benzene ring starts from the carbon attached to the fluorine atom (F), and then the direction of numbering is chosen such that the next substituent gets the lowest number . Therefore, the nitro group (NO2) gets the second position and the methyl group (CH3) gets the fourth position .


Chemical Reactions Analysis

The chemical reactions involving 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene would be influenced by the nature of its substituents. For instance, the nitro group is a strong electron-withdrawing group, which can activate the benzene ring towards electrophilic substitution reactions . On the other hand, the methyl group is an electron-donating group, which could potentially influence the reactivity of the compound in a different way .


Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene would be influenced by its molecular structure. For instance, the presence of electronegative atoms like chlorine and fluorine could influence its polarity, while the presence of the nitro group could affect its reactivity .

Safety and Hazards

Safety data sheets indicate that 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene may be toxic if swallowed, in contact with skin, or if inhaled . It is recommended to use personal protective equipment as required, and to handle the compound in a well-ventilated area .

properties

IUPAC Name

1-chloro-3-fluoro-2-methyl-4-nitrobenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5ClFNO2/c1-4-5(8)2-3-6(7(4)9)10(11)12/h2-3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YZEOGZJLGSHSQW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1F)[N+](=O)[O-])Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5ClFNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.57 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Chloro-3-fluoro-2-methyl-4-nitrobenzene

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.